Cas no 85670-54-8 (2-(ethoxymethyl)cyclopentan-1-one)

• Product Name: 2-(ethoxymethyl)cyclopentan-1-one
• CAS No: 85670-54-8
• CID: 4660747
• PubChem ID: 24971993
• Update Time: 2025-06-07

2-(ethoxymethyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(ethoxymethyl)cyclopentan-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(ethoxymethyl)cyclopentan-1-one

Introduction to 2-(ethoxymethyl)cyclopentan-1-one (CAS No. 85670-54-8)

2-(ethoxymethyl)cyclopentan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 85670-54-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic ketone features a cyclopentanone core substituted with an ethoxymethyl group, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications. The unique structural motif of this compound has garnered attention due to its potential utility in the development of novel therapeutic agents and fine chemicals.

The structure of 2-(ethoxymethyl)cyclopentan-1-one consists of a five-membered cycloalkane ring with a ketone functional group at the first position and an ethoxymethyl side chain attached to the second carbon. This arrangement imparts distinct reactivity patterns, allowing for diverse chemical modifications. The presence of both electron-withdrawing and electron-donating groups in its molecular framework makes it an intriguing subject for studying reaction mechanisms and synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological properties of cyclopentanone derivatives. The ethoxymethylcyclopentanone moiety has shown promise in several preclinical studies as a scaffold for developing compounds with anti-inflammatory, analgesic, and antimicrobial activities. Researchers have been particularly keen on understanding how the substitution pattern influences the biological activity of these molecules, leading to innovative strategies for drug design.

One of the most compelling aspects of 2-(ethoxymethyl)cyclopentan-1-one is its role as a key intermediate in synthesizing more complex molecules. Its reactivity allows for the introduction of additional functional groups, enabling chemists to tailor its properties for specific applications. For instance, it can be used to construct more intricate heterocyclic systems or serve as a precursor for natural product analogs. The compound’s versatility makes it invaluable in both academic research and industrial-scale chemical synthesis.

The synthesis of 2-(ethoxymethyl)cyclopentan-1-one typically involves multi-step organic reactions, often starting from readily available cyclopentanone derivatives. Advanced techniques such as nucleophilic substitution or condensation reactions are commonly employed to introduce the ethoxymethyl group at the desired position. Recent advancements in catalytic methods have improved the efficiency and selectivity of these processes, reducing byproduct formation and enhancing overall yields.

From a biochemical perspective, the pharmacological potential of 2-(ethoxymethyl)cyclopentan-1-one has been extensively studied. Researchers have observed that modifications to its structure can significantly alter its interaction with biological targets. For example, studies have suggested that certain derivatives exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them candidates for treating chronic inflammatory diseases. Additionally, the compound’s ability to cross cell membranes suggests it may be suitable for topical applications or oral administration.

The chemical stability of 2-(ethoxymethyl)cyclopentan-1-one is another critical factor influencing its practical applications. Under controlled conditions, such as storage at low temperatures or in inert atmospheres, the compound remains stable and retains its reactivity. However, exposure to moisture or strong oxidizing agents can lead to degradation, necessitating careful handling during synthesis and storage. Understanding these stability profiles is essential for optimizing its use in both laboratory settings and large-scale production.

In industrial applications, 2-(ethoxymethyl)cyclopentan-1-one finds use as a building block for specialty chemicals and agrochemicals. Its structural features allow for further functionalization into products with enhanced properties, such as improved solubility or stability under environmental stressors. Companies specializing in fine chemicals often incorporate this compound into their portfolios due to its adaptability and cost-effectiveness compared to alternative intermediates.

The future directions of research on 2-(ethoxymethyl)cyclopentan-1-one are promising and multifaceted. Ongoing studies aim to uncover new synthetic routes that minimize waste and energy consumption while maximizing yield. Additionally, efforts are being made to explore its potential in drug discovery beyond traditional therapeutic areas, such as neurodegenerative diseases or cancer treatment. Collaborative projects between academia and industry are expected to accelerate these developments, bringing innovative solutions closer to reality.

In conclusion,2-(ethoxymethyl)cyclopentan-1-one (CAS No. 85670-54-8) represents a fascinating compound with broad applications across organic chemistry and pharmaceutical science. Its unique structure offers opportunities for developing novel drugs and fine chemicals while serving as a valuable tool for synthetic chemists worldwide. As research continues to uncover new possibilities,this molecule is poised to play an increasingly important role in advancing scientific knowledge and industrial innovation.